![molecular formula C19H21ClN2O2 B5879570 4-tert-butyl-N'-[(4-chlorophenyl)acetyl]benzohydrazide](/img/structure/B5879570.png)
4-tert-butyl-N'-[(4-chlorophenyl)acetyl]benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-tert-butyl-N'-[(4-chlorophenyl)acetyl]benzohydrazide, also known as BACH, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of hydrazide derivatives and has shown promising results in various research studies.
Mechanism of Action
The mechanism of action of 4-tert-butyl-N'-[(4-chlorophenyl)acetyl]benzohydrazide is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress. In addition, this compound has been shown to modulate the activity of various enzymes, such as COX-2 and iNOS.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cancer cell proliferation. In addition, this compound has been shown to improve cognitive function and protect against neurodegenerative diseases. The compound has also been shown to exhibit hepatoprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-tert-butyl-N'-[(4-chlorophenyl)acetyl]benzohydrazide is its versatility. The compound has been shown to exhibit a wide range of therapeutic properties, making it a potential candidate for the treatment of various diseases. In addition, this compound is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 4-tert-butyl-N'-[(4-chlorophenyl)acetyl]benzohydrazide. One of the main areas of focus is the development of new formulations that can improve the solubility and bioavailability of the compound. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. The compound also has potential applications in the field of nanotechnology, as it can be used as a building block for the synthesis of various nanomaterials. Finally, more studies are needed to evaluate the safety and efficacy of this compound in human clinical trials.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research studies. The compound exhibits anti-inflammatory, antioxidant, and anticancer properties, and has potential therapeutic applications in various diseases. Further studies are needed to fully understand the mechanism of action of this compound and to evaluate its safety and efficacy in human clinical trials.
Synthesis Methods
The synthesis of 4-tert-butyl-N'-[(4-chlorophenyl)acetyl]benzohydrazide involves the reaction of 4-chloro benzohydrazide with 4-chloroacetyl chloride in the presence of a base, followed by the addition of tert-butylamine. The reaction results in the formation of this compound as a white solid, which can be purified through recrystallization.
Scientific Research Applications
4-tert-butyl-N'-[(4-chlorophenyl)acetyl]benzohydrazide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In addition, this compound has also been studied for its neuroprotective effects and its ability to improve cognitive function. The compound has been tested in various in vitro and in vivo models, and has shown promising results in all of them.
properties
IUPAC Name |
4-tert-butyl-N'-[2-(4-chlorophenyl)acetyl]benzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2/c1-19(2,3)15-8-6-14(7-9-15)18(24)22-21-17(23)12-13-4-10-16(20)11-5-13/h4-11H,12H2,1-3H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEWONORDNKKGCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NNC(=O)CC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.